3-(2,5-dimethoxyphenyl)-N-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(2,5-dimethoxyphenyl)-N-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C26H31N5O3/c1-29(2)24(20-16-30(3)22-10-8-7-9-18(20)22)15-27-26(32)23-14-21(28-31(23)4)19-13-17(33-5)11-12-25(19)34-6/h7-14,16,24H,15H2,1-6H3,(H,27,32)
• InChI Key: MAKHMQBMDZLUPS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)C(CNC(=O)C3=CC(=NN3C)C4=C(C=CC(=C4)OC)OC)N(C)C
• Molecular Formula: C26H31N5O3
• Molecular Weight: 461.6 g/mol
• CAS No.: 1396684-14-2

Description

This compound features a pyrazole-5-carboxamide core substituted at position 3 with a 2,5-dimethoxyphenyl group and at position 1 with a methyl group. The amide nitrogen is further functionalized with a 2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl side chain. The dimethylamino group enhances solubility, while the indole may contribute to π-π stacking interactions in target binding .

Comparison with Similar Compounds

Structural Features

Target Compound :

• Pyrazole substituents : 3-(2,5-dimethoxyphenyl), 1-methyl.
• Amide side chain: 2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl.
• Key functional groups: Methoxy (electron-donating), indole (aromatic heterocycle), dimethylamino (basic amine).

Analog Compounds () :

• Pyrazole substituents : 5-chloro, 3-methyl, 1-aryl (e.g., phenyl, 4-chlorophenyl, 4-fluorophenyl).
• Amide side chain: 4-cyano-1-aryl-pyrazol-5-yl.
• Key functional groups: Chloro (electron-withdrawing), cyano (strongly electron-withdrawing) .

Target Compound :

• Likely synthesized via carboxamide coupling (e.g., EDCI/HOBt-mediated), similar to ’s methodology. Purification may involve column chromatography and recrystallization.

Analog Compounds :

• Synthesized using EDCI/HOBt in DMF with triethylamine, yielding 60–71% after recrystallization .
• Example: 5-Chloro-N-(4-cyano-1-phenyl-1H-pyrazol-5-yl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxamide (3a) achieved 68% yield .

Physicochemical Properties and Analytical Data

Melting Points and Stability

• Target Compound : Expected higher melting point (>180°C) due to increased molecular complexity and hydrogen-bonding capacity from the indole and methoxy groups.
• Analogs () : Melting points range from 123–183°C, influenced by substituents. For example, 3d (4-fluorophenyl) melts at 181–183°C, while 3c (p-tolyl) melts at 123–125°C .

Spectroscopic Data

• Target Compound: ¹H-NMR: Methoxy singlets (~δ 3.8–3.9), indole protons (δ 7.0–7.5), dimethylamino singlet (~δ 2.2). MS: Estimated [M+H]+ ~500–550 due to larger molecular weight.
• Analogs () :
  • ¹H-NMR : Aromatic protons (δ 7.2–8.1), methyl groups (δ 2.4–2.6).
  • MS : [M+H]+ 403–437 (e.g., 3a: 403.1; 3b: 437.1) .

Substituent Effects on Bioactivity

• Target Compound: The dimethoxyphenyl group may enhance lipophilicity and CNS penetration, while the indole moiety could mimic tryptamine-derived neurotransmitters. The dimethylamino group may improve solubility and bioavailability.
• Analogs (): Chloro and cyano substituents likely reduce membrane permeability due to electron-withdrawing effects. These compounds may exhibit different target affinities compared to the target compound .

Receptor Binding Hypotheses

Comparative Data Table

Property	Target Compound	Compound 3a	Compound 3d
Core Structure	Pyrazole-5-carboxamide	Pyrazole-4-carboxamide	Pyrazole-4-carboxamide
Key Substituents	2,5-Dimethoxyphenyl, indole	5-Chloro, 4-cyanophenyl	5-Chloro, 4-fluorophenyl
Molecular Weight	~480–500 g/mol	403.1 g/mol	421.0 g/mol
Melting Point	Estimated >180°C	133–135°C	181–183°C
Synthetic Yield	Not reported	68%	71%
Functional Groups	Methoxy, dimethylamino, indole	Chloro, cyano	Chloro, fluoro